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4-[(2E)-2-[1-(4-tert-butyl-1,3-thiazol-2-yl)-3-(4-nitrophenyl)-5-oxopyrazol-4-ylidene]hydrazinyl]benzenesulfonamide 4-[(2E)-2-[1-(4-tert-butyl-1,3-thiazol-2-yl)-3-(4-nitrophenyl)-5-oxopyrazol-4-ylidene]hydrazinyl]benzenesulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1025863
InChI: InChI=1S/C22H21N7O5S2/c1-22(2,3)17-12-35-21(24-17)28-20(30)19(18(27-28)13-4-8-15(9-5-13)29(31)32)26-25-14-6-10-16(11-7-14)36(23,33)34/h4-12,25H,1-3H3,(H2,23,33,34)/b26-19+
SMILES: CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=C(C=C3)S(=O)(=O)N)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-]
Molecular Formula: C22H21N7O5S2
Molecular Weight: 527.6 g/mol

4-[(2E)-2-[1-(4-tert-butyl-1,3-thiazol-2-yl)-3-(4-nitrophenyl)-5-oxopyrazol-4-ylidene]hydrazinyl]benzenesulfonamide

CAS No.:

Cat. No.: VC1025863

Molecular Formula: C22H21N7O5S2

Molecular Weight: 527.6 g/mol

* For research use only. Not for human or veterinary use.

4-[(2E)-2-[1-(4-tert-butyl-1,3-thiazol-2-yl)-3-(4-nitrophenyl)-5-oxopyrazol-4-ylidene]hydrazinyl]benzenesulfonamide -

Specification

Molecular Formula C22H21N7O5S2
Molecular Weight 527.6 g/mol
IUPAC Name 4-[(2E)-2-[1-(4-tert-butyl-1,3-thiazol-2-yl)-3-(4-nitrophenyl)-5-oxopyrazol-4-ylidene]hydrazinyl]benzenesulfonamide
Standard InChI InChI=1S/C22H21N7O5S2/c1-22(2,3)17-12-35-21(24-17)28-20(30)19(18(27-28)13-4-8-15(9-5-13)29(31)32)26-25-14-6-10-16(11-7-14)36(23,33)34/h4-12,25H,1-3H3,(H2,23,33,34)/b26-19+
Standard InChI Key LUJZQIABZUGCIG-LGUFXXKBSA-N
Isomeric SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)/C(=N/NC3=CC=C(C=C3)S(=O)(=O)N)/C(=N2)C4=CC=C(C=C4)[N+](=O)[O-]
SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=C(C=C3)S(=O)(=O)N)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-]
Canonical SMILES CC(C)(C)C1=CSC(=N1)N2C(=O)C(=NNC3=CC=C(C=C3)S(=O)(=O)N)C(=N2)C4=CC=C(C=C4)[N+](=O)[O-]

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